Cas no 606-10-0 (2,2'-Diaminobenzophenone)

• Product Name: 2,2'-Diaminobenzophenone
• CAS No: 606-10-0
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 38752
• PubChem ID: 164694
• Update Time: 2025-04-18

2,2'-Diaminobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Diaminobenzophenone
• bis(2-aminophenyl)methanone
• 2,2`-BIPYRIDINE-4,4`-DIBUTANOIC ACID
• 2,2'-Diamino-benzophenon
• 2-aminophenyl ketone
• bis(2-aminophenyl)methanon
• bis(2-aminophenyl)-methanone
• Methanone,bis(2-aminophenyl)
• Benzophenone,2,2'-diamino- (7CI,8CI)
• o,o'-Diaminobenzophenone
• AC-20504
• 606-10-0
• AKOS015891359
• A832805
• SCHEMBL112507
• Methanone, bis(2-aminophenyl)-
• GSEZYWGNEACOIW-UHFFFAOYSA-N
• DTXSID50209400
• 2,2-Diaminobenzophenone
• DTXCID30131891

• Inchi： 1S/C13H12N2O/c14-11-7-3-1-5-9(11)13(16)10-6-2-4-8-12(10)15/h1-8H,14-15H2
• InChI Key： GSEZYWGNEACOIW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 212.09500
• Monoisotopic Mass: 212.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.1A^2

Experimental Properties

• Density: 1.233
• Boiling Point: 469.4 °C at 760 mmHg
• Flash Point: 469.4 °C at 760 mmHg
• Refractive Index: 1.673
• PSA: 69.11000
• LogP: 3.24440